Cas no 333409-31-7 (1,3,4-Oxadiazole-2(3H)-thione, 5,5'-(1,3-propanediyl)bis-)

• Product Name: 1,3,4-Oxadiazole-2(3H)-thione, 5,5'-(1,3-propanediyl)bis-
• CAS No: 333409-31-7
• MF: C₇H₈N₄O₂S₂
• MW: 244.294017791748
• CID: 1456428
• PubChem ID: 2729453
• Update Time: 2025-04-20

1,3,4-Oxadiazole-2(3H)-thione, 5,5'-(1,3-propanediyl)bis- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole-2(3H)-thione, 5,5'-(1,3-propanediyl)bis-
• BDBM50304608
• HMS1530B17
• HMS2806B14
• CAY10761
• 5,5'-(Propane-1,3-diyl)bis(1,3,4-oxadiazole-2(3H)-thione)
• 5,5''-(propane-1,3-diyl)bis(1,3,4-oxadiazole-2(3H)-thione)
• MLS000861518
• SMR000460302
• BRD-K61316937-001-01-7
• 5,5'-(1,3-propanediyl)bis-1,3,4-oxadiazole-2(3H)-thione
• 333409-31-7
• Oprea1_252534
• SCHEMBL21377060
• CHEMBL594067
• Bis(1,3,4-oxadiazol-2-propyl)-5-thione
• 5-[3-(5-mercapto-1,3,4-oxadiazol-2-yl)propyl]-1,3,4-oxadiazole-2-thiol
• NCGC00176093-01
• 5-[3-(2-sulfanylidene-3H-1,3,4-oxadiazol-5-yl)propyl]-3H-1,3,4-oxadiazole-2-thione
• Maybridge4_003207
• SCHEMBL983438
• AKOS040756061

• Inchi： 1S/C7H8N4O2S2/c14-6-10-8-4(12-6)2-1-3-5-9-11-7(15)13-5/h1-3H2,(H,10,14)(H,11,15)
• InChI Key： XQFRUIPQODDPMN-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CCCC2=NNC(O2)=S)O1

Computed Properties

• Exact Mass: 244.00904
• Monoisotopic Mass: 244.00886786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 131Ų

Experimental Properties

• PSA: 67.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,3,4-oxadiazoles